1-(2-Nitroethyl)cyclopropane-1-carboxylic acid
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Overview
Description
“1-(2-Nitroethyl)cyclopropane-1-carboxylic acid” is a chemical compound with the CAS Number: 2445794-10-3 . It has a molecular weight of 159.14 . The compound is stored at room temperature and has a purity of 95%. It is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is “this compound” and its Inchi Code is "1S/C6H9NO4/c8-5(9)6(1-2-6)3-4-7(10)11/h1-4H2,(H,8,9)" . The Inchi Key is "KWRZRQRSZPSFPW-UHFFFAOYSA-N" .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Nitroalkanes and Cyclopropane Derivatives in Scientific Research
Anaesthetic Properties of Cyclopropane Compounds : Research on inhalational anaesthetics, including cyclopropane, has explored their effects on lipid bilayer structures, which are critical to understanding cell membrane interactions and the mechanisms of general anaesthesia. Studies using high-resolution X-ray and neutron diffraction techniques have investigated the structural impact of anaesthetics like cyclopropane on lecithin/cholesterol bilayers, offering insights into the potential biochemical roles of cyclopropane derivatives (Franks & Lieb, 1979).
Biological Activity of Nitroxyl Radicals : The modification of natural compounds with nitroxyl radicals, which can include nitroalkane segments, has been a focus in the development of pharmacological agents. Such "hybrid" compounds have shown varying effects, including enhanced biological activity and selective cytotoxicity, indicating a promising area for the synthesis of new therapeutic agents (Grigor’ev, Tkacheva, & Morozov, 2014).
Degradation and Stability of Nitro Compounds : The stability and degradation pathways of nitro compounds, such as nitisinone (NTBC), have been studied using LC-MS/MS techniques. Although not directly related to 1-(2-Nitroethyl)cyclopropane-1-carboxylic acid, such research highlights the importance of understanding the chemical stability and degradation products of nitro-containing compounds in various conditions, which could be relevant for assessing the stability and applications of nitroethyl cyclopropane derivatives (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).
Cyclopropanation Reactions : The synthesis and applications of cyclopropane rings, including reactions and strategies for cyclopropanation, are crucial in medicinal chemistry and synthetic organic chemistry. Cyclopropane derivatives play significant roles in natural products and pharmaceuticals, with their synthesis offering routes to structurally diverse and biologically active compounds (Kamimura, 2014).
Safety and Hazards
Properties
IUPAC Name |
1-(2-nitroethyl)cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO4/c8-5(9)6(1-2-6)3-4-7(10)11/h1-4H2,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWRZRQRSZPSFPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CC[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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